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Nucleosides, nucleotides, and analogues

Nucleosides, nucleotides, and their analogues are fundamental building blocks in the field of biochemistry and pharmaceuticals. Nucleosides consist of a purine or pyrimidine base covalently attached to a pentose sugar, typically deoxyribose or ribose. Nucleotides further include one or more phosphate groups attached to the 5′-hydroxyl group of the pentose sugar in nucleosides. These compounds are crucial for various biological processes, including DNA and RNA synthesis, gene expression regulation, and energy transfer. Nucleoside analogues have gained significant attention due to their potential applications as antiviral and anticancer agents. For instance, azidothymidine (AZT) is a well-known nucleoside analogue used in the treatment of HIV. Research into these compounds continues to explore new functionalities and therapeutic potentials. With advancements in synthesis techniques and molecular biology, nucleosides, nucleotides, and their analogues are being developed for diverse applications ranging from targeted drug delivery systems to diagnostic tools.
Nucleosides, nucleotides, and analogues
Purine nucleosides Purine nucleotides Nucleoside and nucleotide analogues Pyrimidine nucleotides (5'->5')-dinucleotides Pyrimidine nucleosides 5'-deoxyribonucleosides Pyrrolopyrimidine nucleosides and nucleotides Triazole ribonucleosides and ribonucleotides 2',5'-dideoxyribonucleosides (3'->5')-dinucleotides and analogues Flavin nucleotides Imidazole ribonucleosides and ribonucleotides Imidazole[4,5-c]pyridine ribonucleosides and ribonucleotides Pyridine nucleotides Pyrazolo[3,4-d]pyrimidine glycosides Benzimidazole ribonucleosides and ribonucleotides Ribonucleoside 3'-phosphates Glycinamide ribonucleotides Deoxyribo- and ribonucleoside phosphonates Benzotriazole ribonucleosides and ribonucleotides Pyrazole ribonucleosides and ribonucleotides Indazole ribonucleosides and ribonucleotides Molybdopterin dinucleotides
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